N-(2-chlorobenzyl)-2-{[4-oxo-3-(thiophen-2-ylmethyl)-3,4-dihydro[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide

• IUPAC Name: N-[(2-chlorophenyl)methyl]-2-[[4-oxo-3-(thiophen-2-ylmethyl)-[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C24H18ClN3O3S2/c25-18-9-3-1-6-15(18)12-26-20(29)14-33-24-27-21-17-8-2-4-10-19(17)31-22(21)23(30)28(24)13-16-7-5-11-32-16/h1-11H,12-14H2,(H,26,29)
• InChI Key: ZXXFXOPDICUNLC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CNC(=O)CSC2=NC3=C(C(=O)N2CC4=CC=CS4)OC5=CC=CC=C53)Cl
• Molecular Formula: C24H18ClN3O3S2
• Molecular Weight: 496.0 g/mol

Description

N-(2-chlorobenzyl)-2-{[4-oxo-3-(thiophen-2-ylmethyl)-3,4-dihydro[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide is a useful research compound. Its molecular formula is C24H18ClN3O3S2 and its molecular weight is 496. The purity is usually 95%.
BenchChem offers high-quality N-(2-chlorobenzyl)-2-{[4-oxo-3-(thiophen-2-ylmethyl)-3,4-dihydro[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-chlorobenzyl)-2-{[4-oxo-3-(thiophen-2-ylmethyl)-3,4-dihydro[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Structural Analysis and Synthesis

Research has highlighted the crystal structure of compounds related to N-(2-chlorobenzyl)-2-{[4-oxo-3-(thiophen-2-ylmethyl)-3,4-dihydro[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide. These studies demonstrate how the configuration of the molecules, including their folded conformation and intramolecular hydrogen bonding, contributes to their stability and potential interactions with biological targets (Subasri et al., 2016). Further, the synthesis of novel thieno[3,2-d]pyrimidine derivatives has been explored, revealing methods for generating compounds with various functional groups that could impact their biological activity and potential as therapeutic agents (Hafez & El-Gazzar, 2017).

Anticancer Activity

One significant application area for these compounds is in anticancer research. Studies have synthesized a range of thieno[3,2-d]pyrimidine derivatives and tested their efficacy against various cancer cell lines. Some compounds have shown potent anticancer activity, comparable to established chemotherapy drugs like doxorubicin, highlighting the potential for these molecules to contribute to cancer treatment strategies (Hafez & El-Gazzar, 2017).

Other Medicinal Applications

Additionally, research into the synthesis and biological activity of related compounds, such as thiazolidine and pyrimidine derivatives, has indicated potential for applications in treating bacterial infections and inflammation (Sunder & Maleraju, 2013). This suggests that the broader family of compounds to which N-(2-chlorobenzyl)-2-{[4-oxo-3-(thiophen-2-ylmethyl)-3,4-dihydro[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide belongs could have diverse therapeutic applications.